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Compound of Interest

Compound Name: 2-Butoxyethanol

Cat. No.: B058217 Get Quote

Essential Safety and Handling Guide for 2-
Butoxyethanol
For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of 2-Butoxyethanol, including detailed personal protective equipment

(PPE) requirements, operational procedures, and disposal plans to ensure a safe laboratory

environment.

Chemical Identifier:

Name: 2-Butoxyethanol

Synonyms: Ethylene glycol monobutyl ether, Butyl cellosolve, EGBE

CAS Number: 111-76-2

Hazard Summary
2-Butoxyethanol is a combustible liquid and vapor that can cause serious eye and skin

irritation.[1][2][3] It may be harmful if swallowed, inhaled, or absorbed through the skin.[1][2]

Inhalation of high concentrations can lead to central nervous system depression, with

symptoms including headache, dizziness, and nausea.[1] Chronic exposure may result in

damage to the liver and kidneys.[1]
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Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the primary defense against exposure to 2-
Butoxyethanol. The following table summarizes the required PPE for handling this chemical.

Protection Type Recommended Equipment
Standards and
Specifications

Eye and Face Protection
Chemical splash goggles and

a face shield.

Must conform to OSHA 29

CFR 1910.133 (US) or EN166

(EU) standards.

Skin Protection

Chemical-resistant gloves (see

Glove Selection Guide below).

A chemically resistant lab coat

or apron must be worn.

Gloves must comply with

ASTM F739 (US) or EN 374

(EU) standards and should be

inspected before each use.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

organic vapor cartridge is

necessary when handling

outside of a fume hood or if

vapors are not adequately

controlled.

Use is recommended in poorly

ventilated areas or for spill

cleanup.

Glove Selection Guide

The selection of the correct glove material is critical for preventing skin absorption. Disposable

nitrile gloves are not recommended for prolonged contact with 2-Butoxyethanol.[4]
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Glove Material
Breakthrough Time
(minutes)

Permeation Rate Recommendations

Unsupported Viton >480 Not Specified
Recommended for

extended contact.

Unsupported

Neoprene
180

Good (9-90

µg/cm²/min)

Suitable for tasks with

potential for prolonged

contact.[4]

Supported Polyvinyl

Alcohol
120

Good (9-90

µg/cm²/min)

Offers good protection

for a moderate

duration.[4]

Natural Rubber 45
Good (9-90

µg/cm²/min)

Not recommended for

prolonged use.[4]

Disposable Nitrile < 20
1.27 ± 0.11

µg/cm²/min

Not recommended for

direct or prolonged

contact; suitable only

for minimal splash

protection with

immediate

replacement.[4]

Exposure Limits

Organization Limit Value

OSHA
Permissible Exposure Limit

(PEL)

50 ppm (240 mg/m³) (8-hour

TWA)[5][6][7]

NIOSH
Recommended Exposure Limit

(REL)

5 ppm (24 mg/m³) (10-hour

TWA)[5][8]

ACGIH Threshold Limit Value (TLV) 20 ppm (8-hour TWA)[9]

Operational Plan: Safe Handling Protocol
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Adherence to a strict, step-by-step protocol is essential for minimizing the risks associated with

handling 2-Butoxyethanol.

1. Preparation:

Ensure that a current Safety Data Sheet (SDS) for 2-Butoxyethanol is accessible.

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][10]

Verify that an eyewash station and safety shower are unobstructed and operational.[2]

Assemble all necessary materials and equipment before beginning work.

Don all required PPE as specified in the table above.

2. Handling and Use:

Keep containers of 2-Butoxyethanol tightly closed when not in use.[1][10]

Avoid contact with skin, eyes, and clothing.[1]

Ground and bond containers when transferring material to prevent static discharge.

Do not eat, drink, or smoke in the work area.[10][11]

3. Post-Handling:

Decontaminate all work surfaces after use.

Thoroughly wash hands with soap and water after handling.[10][12]

Remove and properly store or dispose of contaminated PPE.

Disposal Plan
Proper disposal of 2-Butoxyethanol and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:
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Collect all 2-Butoxyethanol waste in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste disposal procedures.

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name "2-
Butoxyethanol".

Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizers.[8]

Disposal:

Dispose of 2-Butoxyethanol waste through your institution's designated hazardous waste

management program.

Incineration is a possible method of disposal.[9]

Never dispose of 2-Butoxyethanol down the drain or in the regular trash.[2]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with plenty of soap and water. Seek medical attention if irritation persists.[1][12]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, begin artificial respiration. Seek immediate medical attention.[1][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][13]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b058217?utm_src=pdf-body
https://www.benchchem.com/product/b058217?utm_src=pdf-body
https://www.benchchem.com/product/b058217?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/npgd0070.html
https://www.benchchem.com/product/b058217?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Butoxyethanol
https://www.benchchem.com/product/b058217?utm_src=pdf-body
https://bigcomm.ktecdirect.com/MSDS/GFS_2-BUTOXYETHANOL_5414_SDS.pdf
https://pim-resources.coleparmer.com/sds/00333.pdf
https://pim-resources.coleparmer.com/sds/00333.pdf
https://hugohaeffner.com/wp-content/import_productfiles/specsheets/D_DE_HAEF104205_BUTYLGLYKOL_DE_DE_2_0.PDF
https://pim-resources.coleparmer.com/sds/00333.pdf
https://www.chemicalbook.com/msds/2-butoxyethanol.pdf
https://pim-resources.coleparmer.com/sds/00333.pdf
https://www.chemos.de/import/data/msds/GB_en/111-76-2-A0012974-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the

spill with an inert material (e.g., vermiculite, sand) and place it in a suitable container for

disposal.[2]
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Workflow for Safe Handling and Disposal of 2-Butoxyethanol
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Caption: Workflow for Safe Handling and Disposal of 2-Butoxyethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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